2-(((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one

• IUPAC Name: 2-[[2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-3-[(2-methoxyphenyl)methyl]quinazolin-4-one
• InChI: InChI=1S/C27H22ClN3O3S/c1-17-23(29-25(34-17)18-9-7-10-20(28)14-18)16-35-27-30-22-12-5-4-11-21(22)26(32)31(27)15-19-8-3-6-13-24(19)33-2/h3-14H,15-16H2,1-2H3
• InChI Key: MXLVNPPPJBXXRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC(=CC=C2)Cl)CSC3=NC4=CC=CC=C4C(=O)N3CC5=CC=CC=C5OC
• Molecular Formula: C27H22ClN3O3S
• Molecular Weight: 504.0 g/mol

Description

2-(((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C27H22ClN3O3S and its molecular weight is 504. The purity is usually 95%.
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Scientific Research Applications

Lipase and α-Glucosidase Inhibition

Compounds derived from related quinazolinones have been synthesized and tested for lipase and α-glucosidase inhibition. For instance, Bekircan, Ülker, and Menteşe (2015) synthesized derivatives that demonstrated notable anti-lipase and anti-α-glucosidase activities, suggesting potential applications in managing conditions like obesity and diabetes (Bekircan, Ülker, & Menteşe, 2015).

Antimicrobial Activity

Saleh et al. (2004) synthesized quinazolinone derivatives and evaluated their antimicrobial activity. The study indicates that these compounds could have potential use as antimicrobial agents, possibly against a range of microorganisms (Saleh, Hafez, Abdel‐hay, & Gad, 2004).

H1-Antihistaminic Agents

Alagarsamy and Parthiban (2013) synthesized novel quinazolin-4-(3H)-ones and tested them for H1-antihistaminic activity. Their findings suggest that these compounds could be developed into new classes of H1-antihistaminic agents (Alagarsamy & Parthiban, 2013).

Radioiodination and Biodistribution Studies

Al-Salahi et al. (2018) studied the radioiodination and biodistribution of a benzo[g]quinazolinone derivative in tumor-bearing mice. This research demonstrates potential applications in developing radiopharmaceuticals for targeting tumor cells (Al-Salahi et al., 2018).

Antihypertensive Activity

Rahman et al. (2014) investigated the antihypertensive activity of quinazolinone derivatives linked with isoxazole. Their findings indicate the potential of these compounds in treating hypertension (Rahman et al., 2014).